N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide

• Molecular Formula: C23H16BrClN2O3S
• Molecular Weight: 515.8 g/mol
• IUPAC Name: N-[(Z)-[4-bromo-5-(4-chlorophenyl)sulfanylfuran-2-yl]methylideneamino]-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C23H16BrClN2O3S/c24-20-12-17(30-23(20)31-18-10-8-16(25)9-11-18)13-26-27-22(28)14-29-21-7-3-5-15-4-1-2-6-19(15)21/h1-13H,14H2,(H,27,28)/b26-13-
• InChI Key: XVQMPLVTTTYLDB-ZMFRSBBQSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)N/N=C\C3=CC(=C(O3)SC4=CC=C(C=C4)Cl)Br
• SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NN=CC3=CC(=C(O3)SC4=CC=C(C=C4)Cl)Br

Description

N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide, also known as compound 1, is a synthetic compound that has shown potential in various scientific research studies. Its unique chemical structure and properties make it an interesting subject of study for researchers in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response. Moreover, it has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression. This inhibition results in the upregulation of genes involved in apoptosis and cell cycle arrest, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Compound 1 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Moreover, it has been shown to reduce inflammation and oxidative stress, which are involved in the pathogenesis of various diseases. Additionally, N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 in lab experiments is its unique chemical structure, which makes it a potential candidate for drug discovery. Moreover, it has shown promising results in various scientific research studies, making it an interesting subject of study for researchers. However, one of the limitations of using N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 in lab experiments is its moderate yield and purity, which can affect the reproducibility of results.

Future Directions

There are several future directions for the study of N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1. One of the future directions is to study its potential as a therapeutic agent in other diseases, such as cardiovascular diseases and diabetes. Moreover, further studies are needed to understand the mechanism of action of N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 and its interaction with various enzymes and proteins. Additionally, the synthesis method of N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 can be optimized to improve its yield and purity, making it more suitable for drug discovery. Finally, the development of analogs of N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 can be explored to improve its potency and selectivity.
In conclusion, N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 is a synthetic N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide that has shown potential in various scientific research studies. Its unique chemical structure and properties make it an interesting subject of study for researchers in the field of medicinal chemistry and drug discovery. Further studies are needed to understand its mechanism of action and potential as a therapeutic agent in various diseases.

Synthesis Methods

The synthesis of N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 involves the reaction of 4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furanaldehyde with 2-(1-naphthyloxy)acetic acid hydrazide in the presence of a catalyst. The reaction is carried out in a solvent under controlled conditions of temperature and pressure. The yield of N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 is moderate, and the purity can be improved by further purification techniques.

Scientific Research Applications

Compound 1 has been studied extensively for its potential as a therapeutic agent in various diseases. It has shown promising results in cancer treatment, where it inhibits the growth of cancer cells and induces apoptosis. It has also been studied for its anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammatory diseases. Moreover, N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-2-(1-naphthyloxy)acetohydrazide 1 has shown potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, due to its ability to inhibit the formation of amyloid beta and alpha-synuclein aggregates.